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Compound of Interest

Compound Name: 4-Pyridinepropanol

CAS No.: 2629-72-3

Cat. No.: B1329387

Get Quote

This technical guide provides an in-depth analysis of the essential spectroscopic data for 4-
Pyridinepropanol (CAS No. 2629-72-3), a key heterocyclic building block in pharmaceutical

and materials science research. As a molecule combining a polar pyridine head with a flexible

propanol tail, its unambiguous identification is paramount for ensuring the integrity of synthetic

pathways and the quality of final products. This document moves beyond a simple data

repository, offering field-proven insights into the interpretation of Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific

principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Core Structure
NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 4-
Pyridinepropanol, ¹H and ¹³C NMR provide a complete map of the proton and carbon

frameworks, respectively.

Proton (¹H) NMR Analysis
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The ¹H NMR spectrum reveals the electronic environment of every proton in the molecule. The

choice of a deuterated solvent like chloroform-d (CDCl₃) is standard for achieving high-

resolution spectra of non-polar to moderately polar analytes, as it dissolves the sample without

introducing interfering proton signals. Tetramethylsilane (TMS) is used as an internal standard,

defining the 0 ppm point on the chemical shift scale.

The spectrum of 4-Pyridinepropanol is characterized by distinct signals for the aromatic

pyridine protons and the aliphatic propanol chain protons.

Table 1: ¹H NMR Spectroscopic Data for 4-Pyridinepropanol

Assigned
Protons

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

H-2, H-6
(Pyridine)

8.49 Doublet (d) 6.0 2H

H-3, H-5

(Pyridine)
7.13 Doublet (d) 6.0 2H

-CH₂-OH (a) 3.70 Triplet (t) 6.3 2H

Ar-CH₂- (c) 2.70 Triplet (t) 7.6 2H

-CH₂-CH₂-CH₂-

(b)
1.92 Quintet 6.9 2H

-OH ~2.5 (broad s) Singlet (s) - 1H

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

Aromatic Region: The protons on the pyridine ring are deshielded due to the ring current and

the electron-withdrawing effect of the nitrogen atom, causing them to appear far downfield

(7.1-8.5 ppm). The protons adjacent to the nitrogen (H-2, H-6) are the most deshielded. The

observed doublet-of-doublets pattern is a classic AA'BB' system for a 1,4-disubstituted

aromatic ring.
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Aliphatic Region: The methylene group attached to the hydroxyl (-CH₂-OH) is deshielded by

the electronegative oxygen, appearing at 3.70 ppm. The methylene group adjacent to the

pyridine ring (Ar-CH₂-) appears at 2.70 ppm. The central methylene group is the most

shielded, appearing at 1.92 ppm.

Splitting Patterns: The multiplicity of each signal follows the n+1 rule, providing direct

evidence of proton connectivity. For instance, the triplet at 3.70 ppm (a) indicates it is

coupled to the two adjacent protons of (b), and the triplet at 2.70 ppm (c) indicates coupling

to the two protons of (b). The central methylene group (b) is coupled to both (a) and (c) (four

protons total), but appears as a quintet due to similar coupling constants, simplifying the

pattern from an expected triplet of triplets.

Hydroxyl Proton: The -OH proton signal is often broad and its chemical shift is variable, as it

depends on concentration, temperature, and solvent due to hydrogen bonding and chemical

exchange.

Carbon-13 (¹³C) NMR Analysis
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. It is

typically acquired with proton decoupling, resulting in a spectrum of singlets where each peak

corresponds to a unique carbon atom.

Table 2: ¹³C NMR Spectroscopic Data for 4-Pyridinepropanol

Assigned Carbons Chemical Shift (δ, ppm)

C-4 (Pyridine) 151.3

C-2, C-6 (Pyridine) 149.8

C-3, C-5 (Pyridine) 124.0

-CH₂-OH (a) 61.8

Ar-CH₂- (c) 32.5

-CH₂-CH₂-CH₂- (b) 31.8

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]
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Expert Insights:

Aromatic Carbons: The carbons of the pyridine ring appear in the typical aromatic region

(120-160 ppm). The carbon atom attached to the alkyl chain (C-4) and those adjacent to the

nitrogen (C-2, C-6) are the most downfield due to the electronic effects of their substituents.

Aliphatic Carbons: The carbon attached to the hydroxyl group (-CH₂-OH) is the most

downfield of the aliphatic carbons (~62 ppm) due to the electronegativity of oxygen. The

other two sp³ hybridized carbons of the propyl chain are found further upfield.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve ~5-10 mg of 4-Pyridinepropanol in ~0.7 mL of deuterated

chloroform (CDCl₃).

Internal Standard: Add a small drop of tetramethylsilane (TMS) as an internal reference (δ =

0.00 ppm).

Transfer: Transfer the solution to a 5 mm NMR tube.

Acquisition: Acquire the ¹H spectrum on a 400 MHz (or higher) spectrometer. Acquire the ¹³C

spectrum using proton decoupling.

Processing: Fourier transform the acquired Free Induction Decay (FID), phase correct the

spectrum, and calibrate the chemical shift scale to the TMS signal.

Workflow for NMR Analysis

Sample Preparation

Data Acquisition

Data Processing & Analysis

Weigh Sample Dissolve in CDCl3 Add TMS Transfer to NMR Tube

Acquire 1H Spectrum

Acquire 13C Spectrum

Fourier Transform Phase & Baseline Correction Calibrate to TMS Integrate & Assign Peaks Final Structure
Structural Elucidation
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Click to download full resolution via product page

Caption: General workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a rapid and effective technique for identifying the functional groups present

in a molecule by measuring the absorption of infrared radiation, which excites molecular

vibrations.

Table 3: Key IR Absorption Bands for 4-Pyridinepropanol

Wavenumber (cm⁻¹) Intensity Assignment

3287 Broad, Strong
O-H stretch (hydrogen-
bonded)

3028 Medium Aromatic C-H stretch

2938, 2870 Medium Aliphatic C-H stretch

1605, 1561 Strong, Medium
Pyridine ring C=C and C=N

stretches

1418 Medium C-H bend

1051 Strong C-O stretch (primary alcohol)

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

O-H Stretch: The most prominent feature is the very broad, strong absorption above 3000

cm⁻¹. This is characteristic of the O-H stretching vibration in an alcohol that is participating in

intermolecular hydrogen bonding.

C-H Stretches: A clear distinction can be made between the aromatic C-H stretches, which

appear just above 3000 cm⁻¹, and the aliphatic C-H stretches from the propyl chain, which
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appear just below 3000 cm⁻¹.

Pyridine Ring: The sharp, strong absorptions around 1600 cm⁻¹ are diagnostic for the

stretching vibrations of the C=C and C=N bonds within the pyridine ring.

C-O Stretch: The strong band at 1051 cm⁻¹ is characteristic of the C-O stretching vibration of

a primary alcohol, confirming the propan-1-ol structure.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a solvent such as isopropanol and allowing it to dry.

Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial

to subtract any atmospheric (CO₂, H₂O) or instrumental signals.

Sample Application: Place a small amount of solid 4-Pyridinepropanol or a single drop if

molten onto the ATR crystal.

Apply Pressure: Use the pressure arm to ensure firm contact between the sample and the

crystal.

Acquisition: Scan the sample over the desired range (e.g., 4000-400 cm⁻¹).

Cleaning: Clean the crystal thoroughly after analysis.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Electron Ionization Mass Spectrometry (EI-MS) provides two critical pieces of information: the

molecular weight of the compound and its fragmentation pattern, which acts as a molecular

fingerprint. In EI-MS, high-energy electrons bombard the molecule, causing it to ionize and

fragment in predictable ways.

Table 4: Key Mass Spectrometry Data (EI-MS) for 4-Pyridinepropanol
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m/z (Mass/Charge) Relative Intensity (%) Proposed Fragment

137 35 [M]⁺ (Molecular Ion)

120 5 [M - OH]⁺

106 100
[M - CH₂OH]⁺ (Benzylic

cleavage)

93 30
[C₅H₄NCH₂]⁺ (Tropylium-like

ion)

78 10 [C₅H₄N]⁺ (Pyridyl cation)

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

Molecular Ion: The peak at m/z = 137 corresponds to the molecular weight of 4-
Pyridinepropanol (C₈H₁₁NO), confirming its elemental formula. The presence of a single

nitrogen atom means the molecular ion peak has an odd nominal mass, consistent with the

Nitrogen Rule.

Base Peak: The base peak (the most intense peak) at m/z = 106 is highly diagnostic. It

results from the cleavage of the C-C bond between the alpha and beta carbons relative to

the hydroxyl group (a β-cleavage relative to the ring). This is a very favorable fragmentation

as it produces a stable, resonance-stabilized benzylic-type cation.

Other Fragments: The peak at m/z = 93 is characteristic of pyridine-containing compounds

and is formed by the loss of the entire propanol side chain followed by rearrangement.

Proposed Fragmentation Pathway
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[C8H11NO]˙⁺
m/z = 137
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[C8H10N]⁺
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- •OH
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- CH
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Caption: Proposed EI-MS fragmentation pathway for 4-Pyridinepropanol.

Experimental Protocol: Electron Ionization (EI)-MS
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solids or GC inlet for liquids.

Ionization: Volatilize the sample in a high vacuum and bombard it with a beam of 70 eV

electrons in the ion source.

Acceleration: Accelerate the resulting positively charged ions through an electric field.

Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: Detect the ions and record the m/z ratio and relative abundance to generate the

mass spectrum.

Conclusion
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The comprehensive analysis of ¹H NMR, ¹³C NMR, IR, and MS data provides a self-validating

and unambiguous spectroscopic profile for 4-Pyridinepropanol. The ¹H NMR confirms the 1,4-

disubstituted pyridine ring and the n-propanol side chain, while ¹³C NMR accounts for all eight

unique carbon environments. IR spectroscopy validates the presence of key hydroxyl and

pyridine functional groups. Finally, mass spectrometry confirms the molecular weight and

reveals a characteristic fragmentation pattern dominated by the formation of a stable benzylic-

type cation. Together, these techniques provide the definitive structural confirmation required

for high-stakes research and development applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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